Cas no 139461-63-5 (Propanoic acid, 3-(1H-indol-2-ylthio)-)

Propanoic acid, 3-(1H-indol-2-ylthio)- structure
139461-63-5 structure
Product Name:Propanoic acid, 3-(1H-indol-2-ylthio)-
CAS No:139461-63-5
MF:C11H11NO2S
MW:221.275541543961
CID:1271568
Update Time:2024-08-03

Propanoic acid, 3-(1H-indol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-(1H-indol-2-ylthio)-
    • 3-(2-indolylthio)propionic acid
    • Inchi: 1S/C11H11NO2S/c13-11(14)5-6-15-10-7-8-3-1-2-4-9(8)12-10/h1-4,7,12H,5-6H2,(H,13,14)
    • InChI Key: YNBMLCSKXKPWPT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCSC1=CC2=C(N1)C=CC=C2

Computed Properties

  • Exact Mass: 221.05113

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 478.0±25.0 °C(Predicted)
  • PSA: 53.09
  • pka: 4.36±0.10(Predicted)
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